molecular formula C20H16Br2N2O3 B5532544 N'-(5-bromo-2-methoxybenzylidene)-2-[(1-bromo-2-naphthyl)oxy]acetohydrazide

N'-(5-bromo-2-methoxybenzylidene)-2-[(1-bromo-2-naphthyl)oxy]acetohydrazide

Cat. No. B5532544
M. Wt: 492.2 g/mol
InChI Key: OARGYAOFLHAORN-FOKLQQMPSA-N
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Description

This chemical compound is a specific type of Schiff base, a class of organic compounds typically formed from the condensation of an aldehyde with an amine. Schiff bases like this one are known for their diverse applications in various fields such as catalysis, biochemistry, and material science.

Synthesis Analysis

Although the specific synthesis for this compound is not detailed in the available literature, similar compounds have been synthesized through reactions involving salicylaldehyde derivatives and hydrazides in the presence of solvents like methanol or ethanol. The process usually involves refluxing and crystallization to obtain the desired product (Cui et al., 2013).

Molecular Structure Analysis

Schiff bases like this compound often exhibit a planar molecular structure with a characteristic C=N double bond. They crystallize in various space groups depending on the specific substituents and conditions, as observed in related compounds (Zhu & Qiu, 2011).

Chemical Reactions and Properties

Schiff bases typically participate in coordination reactions with metal ions, forming complexes. These reactions are influenced by the ligand’s structure, particularly the donor atoms in the compound. The properties of these complexes are often studied for catalytic applications (Yathirajan et al., 2007).

Physical Properties Analysis

The physical properties, such as melting point and solubility, are determined by the specific functional groups and overall molecular structure. Schiff bases are typically characterized using spectroscopic methods like FT-IR, UV-Visible, and NMR (Raja et al., 2017).

Chemical Properties Analysis

The chemical behavior of such compounds includes their reactivity towards other chemicals, stability under various conditions, and potential to form complexes. These characteristics are essential for their applications in fields like catalysis and material science (Alhadi et al., 2012).

properties

IUPAC Name

N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-2-(1-bromonaphthalen-2-yl)oxyacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16Br2N2O3/c1-26-17-9-7-15(21)10-14(17)11-23-24-19(25)12-27-18-8-6-13-4-2-3-5-16(13)20(18)22/h2-11H,12H2,1H3,(H,24,25)/b23-11+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OARGYAOFLHAORN-FOKLQQMPSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)Br)C=NNC(=O)COC2=C(C3=CC=CC=C3C=C2)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)Br)/C=N/NC(=O)COC2=C(C3=CC=CC=C3C=C2)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16Br2N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

492.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-(5-Bromo-2-methoxybenzylidene)-2-[(1-bromo-2-naphthyl)oxy]acetohydrazide

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